![molecular formula C16H22N2O5S2 B2710329 [(1,1-Dioxo-1lambda6-thiolan-3-yl)(propyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate CAS No. 878967-97-6](/img/structure/B2710329.png)
[(1,1-Dioxo-1lambda6-thiolan-3-yl)(propyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
Description
The compound [(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]urea is a related compound with a molecular weight of 192.24 .
Molecular Structure Analysis
The InChI code for [(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]urea is1S/C6H12N2O3S/c7-6 (9)8-3-5-1-2-12 (10,11)4-5/h5H,1-4H2, (H3,7,8,9) . This can be used to generate a 3D structure of the molecule. Physical And Chemical Properties Analysis
The compound [(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]urea has a molecular weight of 192.24 .Safety and Hazards
properties
IUPAC Name |
[2-[(1,1-dioxothiolan-3-yl)-propylamino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O5S2/c1-3-8-18(12-6-9-25(21,22)11-12)14(19)10-23-16(20)13-5-4-7-17-15(13)24-2/h4-5,7,12H,3,6,8-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJCFYDZNFDTIPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(C1CCS(=O)(=O)C1)C(=O)COC(=O)C2=C(N=CC=C2)SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(1,1-Dioxo-1lambda6-thiolan-3-yl)(propyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate | |
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